Cas no 10185-66-7 (5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole)

• Product Name: 5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole
• CAS No: 10185-66-7
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• MDL: MFCD10699664
• CID: 857184
• PubChem ID: 46738852
• Update Time: 2025-04-19

5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-BUTYL-3-(3-NITROPHENYL)-1,2,4-OXADIAZOLE
• 3-m-Nitrophenyl-5-butyl-1,2,4-oxadiazol
• 5-butyl-3-(3-nitro-phenyl)-[1,2,4]oxadiazole
• 5-Butyl-3-<3-nitro-phenyl>-1,2,4-oxdiazol
• A-4131
• 10185-66-7
• AKOS015839698
• DTXSID00674503
• BS-19126
• MFCD10699664
• 1,2,4-Oxadiazole, 5-butyl-3-(3-nitrophenyl)-
• 5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole

• MDL： MFCD10699664
• Inchi： 1S/C12H13N3O3/c1-2-3-7-11-13-12(14-18-11)9-5-4-6-10(8-9)15(16)17/h4-6,8H,2-3,7H2,1H3
• InChI Key： SQJSMRSHJOWWNR-UHFFFAOYSA-N
• SMILES： O1C(CCCC)=NC(C2C=CC=C(C=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 247.09600
• Monoisotopic Mass: 247.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.74000
• LogP: 3.51060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles